BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and handling information for (1S)-(-)-
trans-Pinane

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (1S)-(-)-trans-Pinane
Cat. No.: B13721784
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Technical Safety Guide: (1S)-(-)-trans-Pinane

CAS: 10281-53-5 | Formula: CioHzs | Class: Bicyclic Monoterpene[1]

Part 1: Executive Summary & Chemical Identity

(1S)-(-)-trans-Pinane is a saturated bicyclic monoterpene produced via the hydrogenation of
pinene. Unlike its unsaturated precursor, pinane exhibits higher chemical stability but retains
significant volatility and lipophilicity. It is widely used as a chiral standard in analytical chemistry,
a specialized solvent in organic synthesis, and an intermediate in the production of fragrance
compounds.

Critical Safety Directive: While chemically less reactive than pinene, (1S)-(-)-trans-Pinane is a
Flammable Liquid (Category 3) and a severe Aspiration Hazard. Its low surface tension allows
it to spread rapidly across water surfaces and penetrate lung tissue instantly upon
ingestion/emesis, leading to chemical pneumonitis.

Physicochemical Profile
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Property Value Relevance to Safety

Moderate volatility; vapors can

Boiling Point 164-167 °C ] ]
accumulate in low-lying areas.
_ Flammable. Ignites easily at
Flash Point 36—48 °C (Closed Cup) )
ambient lab temperatures.
Lighter than water; will float
Density 0.854 g/mL and spread during fire
suppression.
Sufficient to form ignitable
Vapor Pressure ~3.6 mmHg @ 25°C ) )
mixtures in headspace.
o High, but hot surfaces remain
Auto-ignition Temp > 250 °C (Est.) o
an ignition source.
Water is ineffective for spill
Solubility Insoluble in water cleanup; use organic

absorbents.[2]

Part 2: Hazard Identification (GHS & NFPA)
GHS Classification[2][3][4][5]

o Flammable Liquids: Category 3 (H226)

Aspiration Hazard: Category 1 (H304)

Skin Corrosion/Irritation: Category 2 (H315)

Serious Eye Damage/Irritation: Category 2A (H319)

Hazardous to the Aquatic Environment: Acute/Chronic Category 1 (H400/H410)

NFPA 704 Rating (Estimated)

o Health (Blue): 1 (Irritation, Aspiration risk)

o Flammability (Red): 3 (Ignites under ambient conditions)
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« Instability (Yellow): O (Stable, though potential for slow autoxidation)

Part 3: Engineering Controls & Personal Protective

Equipment (PPE)[2]
Engineering Controls

o Ventilation: All handling must occur within a certified chemical fume hood maintaining a face

velocity of 80—-100 fpm.

o Static Control: (1S)-(-)-trans-Pinane has low electrical conductivity. Static charge

accumulation during transfer is a critical risk.

o Mandatory: Ground and bond all metal containers during transfer.

o Flooring: Anti-static or conductive flooring is recommended in bulk storage areas.

PPE Selection Matrix

Protection Zone Recommended Equipment

Rationale

Nitrile (0.11 mm) for splash
Hand Protection protection. Viton/Butyl for

immersion.

Terpenes degrade natural
rubber (Latex) rapidly. Nitrile
offers good short-term

resistance.

NIOSH-approved Organic

Required only if working

Respiratory Vapor (OV) cartridge (Black outside a fume hood (e.g., spill
label).[3] cleanup).
Safety glasses are insufficient
Eye/Face Chemical Splash Goggles. due to the high fluidity and

splash risk.

Flame-resistant (FR) lab coat +
Body closed-toe leather/chemical-

resistant shoes.

Synthetic fabrics (polyester)
may melt onto skin in a flash

fire.

Part 4: Safe Handling Protocols
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Static-Safe Transfer Workflow

The following diagram illustrates the mandatory grounding and bonding procedure to prevent
electrostatic discharge (ESD) ignition during solvent transfer.

Start: Bulk Container
(Drum/Can)

Risk: Static Buildup

Step 1: Attach Ground Cable
to Building Earth

Equalize Potential

Step 2: Attach Bond Wire
Between Source & Receiving Vessel

Vapor Control

Step 3: Verify Fume Hood
Velocity (>80 fpm)

Minimize Splash

Step 4: Dispense Liquid

(Submerged Dip Tube)

Process Complete

Step 5: Disconnect Bonding
then Grounding

Click to download full resolution via product page

Figure 1: Grounding and bonding protocol for flammable terpene transfer.

Peroxide Management
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Although saturated, pinane derivatives can undergo slow autoxidation to form hydroperoxides
upon prolonged exposure to air.[4]

e Protocol: Test for peroxides using starch-iodide paper every 6 months if stored in non-inert
atmosphere.

o Storage: Store under nitrogen or argon atmosphere in tightly sealed, amber glass containers
to inhibit photo-oxidation.

Part 5: Emergency Response
Fire Fighting (Class B)

o Suitable Media: Dry chemical, COz, or alcohol-resistant foam.[5]

e Unsuitable Media:Do NOT use a solid water stream. Since (1S)-(-)-trans-Pinane is lighter
than water (0.854 g/mL), a water jet will scatter the burning liquid and spread the fire.

o Strategy: Use water spray only to cool adjacent containers.

Spill Response Decision Logic

Aspiration hazard dictates that no manual siphoning or mouth-pipetting ever be attempted.

4

Small (<100 mL) Cover with Collect into Clean Surface with
: P >
P Inside Hood Vermiculite/Sand Sealed Waste Bag Soap & Water
B | arge (>100 mL) Vapor Explosion Risk Evacuate Area
or Outside Hood Call EHS/Fire Dept

Spill Detected Assess Volume & Location

Click to download full resolution via product page

Figure 2: Decision matrix for responding to (1S)-(-)-trans-Pinane spills.

Part 6: Toxicology & Environmental Fate
Aspiration Toxicity Mechanism
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The primary lethal risk is not systemic poisoning but mechanical lung damage. If swallowed,
the low viscosity allows the liquid to enter the trachea.

e Mechanism: Chemical pneumonitis causes inflammation and pulmonary edema (fluid in
lungs).

o First Aid:DO NOT INDUCE VOMITING. Vomiting increases the risk of aspiration. Transport
to a medical facility immediately.

Ecological Impact[10]

e Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects (H410).

o Disposal: Never dispose of down the drain. Collect as hazardous organic waste (halogen-
free) for incineration.

References

e PubChem.Compound Summary: (1S)-(-)-trans-Pinane (CID 71300390).[1] National Library
of Medicine. Retrieved from [Link]

» New Jersey Department of Health.Hazardous Substance Fact Sheet: Alpha-Pinene
(Analogue). Retrieved from [Link]

e The Good Scents Company.Safety Data for Pinane Isomers. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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